Cas no 1795785-97-5 (N-Desmethyl L-Ergothioneine-d6 Methyl Ester)

• Product Name: N-Desmethyl L-Ergothioneine-d6 Methyl Ester
• CAS No: 1795785-97-5
• MF: C₉H₁₅N₃O₂S
• MW: 235.336270570755
• CID: 2247887
• Update Time: 2025-05-26

N-Desmethyl L-Ergothioneine-d6 Methyl Ester Chemical and Physical Properties

Names and Identifiers

• N-Desmethyl L-Ergothioneine-d6 Methyl Ester
• Methyl (2S)-2-[bis(trideuteriomethyl)amino]-3-(2-sulfanylidene-1,3-dihydroimidazol-4-yl)propanoate

• Inchi： 1S/C9H15N3O2S/c1-12(2)7(8(13)14-3)4-6-5-10-9(15)11-6/h5,7H,4H2,1-3H3,(H2,10,11,15)/t7-/m0/s1/i1D3,2D3
• InChI Key： RRTOEEXBIOEGRQ-HRHRGYCUSA-N
• SMILES： S=C1NC=C(C[C@@H](C(=O)OC)N(C([2H])([2H])[2H])C([2H])([2H])[2H])N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 302
• Topological Polar Surface Area: 85.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Desmethyl L-Ergothioneine-d6 Methyl Ester

Comprehensive Overview of N-Desmethyl L-Ergothioneine-d6 Methyl Ester (CAS No. 1795785-97-5): Applications and Research Insights

N-Desmethyl L-Ergothioneine-d6 Methyl Ester (CAS No. 1795785-97-5) is a deuterium-labeled derivative of the naturally occurring amino acid ergothioneine, a compound gaining significant attention in biomedical and nutraceutical research. This isotopically labeled variant, featuring six deuterium atoms, is pivotal in quantitative mass spectrometry and metabolic studies, enabling precise tracking of ergothioneine's pharmacokinetics and biodistribution. The methyl ester modification enhances its solubility, making it a versatile tool for in vitro and in vivo investigations.

Recent studies highlight the growing interest in L-Ergothioneine as a potent antioxidant and cytoprotective agent, with potential applications in anti-aging, neuroprotection, and mitochondrial health. As consumers increasingly seek "longevity supplements" and "cellular health boosters," researchers are leveraging N-Desmethyl L-Ergothioneine-d6 Methyl Ester to unravel its mechanisms of action. Its deuterated form ensures minimal interference with biological pathways while providing high sensitivity in LC-MS/MS analyses, addressing the demand for accurate biomarker quantification in clinical trials.

The compound's unique structure aligns with trending topics like "precision medicine" and "personalized nutrition," as it aids in elucidating individual variations in ergothioneine metabolism. Searches for "ergothioneine benefits" and "deuterated internal standards" have surged, reflecting its dual relevance in academic research and industrial applications. Furthermore, its role in oxidative stress mitigation resonates with discussions on "skin health" and "cognitive decline prevention," making it a focal point for cosmeceutical and pharmaceutical innovation.

From a technical perspective, CAS No. 1795785-97-5 is synthesized under stringent conditions to ensure isotopic purity (>98%), a critical factor for reproducible research outcomes. Its stability under physiological conditions makes it ideal for longitudinal studies, particularly in exploring ergothioneine's potential as a dietary supplement or therapeutic adjuvant. As the scientific community prioritizes "translational research," this compound bridges gaps between benchside discoveries and clinical applications.

In summary, N-Desmethyl L-Ergothioneine-d6 Methyl Ester exemplifies the convergence of isotope chemistry and life sciences, addressing pressing questions in healthspan extension and disease prevention. Its utility in high-throughput screening and mechanistic studies positions it as a cornerstone for future breakthroughs in nutritional biochemistry and molecular medicine.